Cas no 1185309-64-1 (2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile hydrochloride)

• Product Name: 2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile hydrochloride
• CAS No: 1185309-64-1
• MF: C₁₁H₁₅ClN₄
• MW: 238.716600656509
• CID: 1207905
• PubChem ID: 45786826
• Update Time: 2025-06-11

2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• KB-36308
• SureCN3288531
• AK-53100
• 2-(4-Aminopiperidin-1-yl)isonicotinonitrile hydrochloride
• 2-(4-aminopiperidyl)pyridine-4-carbonitrile, chloride
• 4-Amino-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4'-carbonitrile hydrochloride
• SBB074836
• 2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile,hydrochloride
• 2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile
• hydrochloride
• 4-AMino-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4'-carbonitrile hydrochloride, 98+% C11H15ClN4, MW: 238.72
• 2-(4-Amino-1-piperidinyl)-4-pyridinecarbonitrile hydrochloride
• 2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile;hydrochloride
• 2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile hydrochloride
• SCHEMBL3288531
• EN300-18715779
• DTXSID70671468
• 2-(4-Aminopiperidin-1-yl)pyridine-4-carbonitrile--hydrogen chloride (1/1)
• AKOS015941170
• 2-(4-Aminopiperidin-1-yl)isonicotinonitrilehydrochloride
• 1185309-64-1
• G58932

• MDL： MFCD09607855
• Inchi： 1S/C11H14N4.ClH/c12-8-9-1-4-14-11(7-9)15-5-2-10(13)3-6-15;/h1,4,7,10H,2-3,5-6,13H2;1H
• InChI Key： PVYLWLYLITVBMJ-UHFFFAOYSA-N
• SMILES： N1(CCC(CC1)N)C1C=C(C=CN=1)C#N.Cl

Computed Properties

• Exact Mass: 238.0985242g/mol
• Monoisotopic Mass: 238.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9Ų

Additional information on 2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile hydrochloride

Comprehensive Overview of 2-(4-Aminopiperidin-1-yl)pyridine-4-carbonitrile Hydrochloride (CAS No. 1185309-64-1)

2-(4-Aminopiperidin-1-yl)pyridine-4-carbonitrile hydrochloride (CAS No. 1185309-64-1) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. Its unique structure, combining a pyridine core with an aminopiperidine moiety, makes it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and G protein-coupled receptors (GPCRs), which are hot topics in modern therapeutics.

The compound's carbonitrile group enhances its reactivity, enabling versatile derivatization for medicinal chemistry projects. Recent studies highlight its role in optimizing drug-like properties, such as improved solubility and bioavailability—key concerns for researchers developing small molecule therapeutics. With the growing demand for precision medicine, compounds like 2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile hydrochloride are becoming increasingly relevant in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound offers advantages in stability and handling. Analytical data shows consistent purity profiles when characterized by HPLC and mass spectrometry—techniques frequently searched by quality control specialists. The compound's physicochemical properties (including its pKa and logP values) make it particularly useful for researchers investigating blood-brain barrier permeability, a trending topic in neurological drug development.

In the context of AI-assisted drug discovery, this compound has emerged as a valuable scaffold for virtual screening libraries. Computational chemists often search for such privileged structures when building machine learning models for hit identification. The 4-aminopiperidine fragment is known to interact with various biological targets, making derivatives like CAS 1185309-64-1 particularly interesting for fragment-based drug design approaches.

Safety data sheets indicate standard handling procedures for research quantities, with particular attention to its hygroscopic nature—a practical consideration often overlooked in literature searches. Proper storage conditions (typically 2-8°C under inert atmosphere) are crucial for maintaining stability, as emphasized in recent good laboratory practice (GLP) guidelines.

The pharmaceutical industry's shift toward targeted therapies has increased demand for such specialized intermediates. Patent analyses reveal growing interest in 2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile hydrochloride derivatives for oncology and inflammatory disease applications. These findings align with current search trends showing heightened interest in personalized treatment options and novel mechanism of action compounds.

Quality specifications for CAS 1185309-64-1 typically include rigorous testing for residual solvents and heavy metal content—critical parameters for researchers concerned with ICH guidelines. Analytical methods development for this compound frequently involves NMR spectroscopy (particularly 1H and 13C) and X-ray crystallography for structural confirmation, techniques commonly searched by analytical chemists.

Emerging applications include its use as a building block for PROTACs (Proteolysis Targeting Chimeras), one of the most searched topics in contemporary drug discovery forums. The compound's bifunctional character makes it suitable for designing E3 ligase binders in these innovative therapeutic modalities. This aligns with industry's focus on protein degradation strategies as an alternative to traditional inhibition approaches.

For synthetic chemists, the scalability of 2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile hydrochloride synthesis is frequently discussed in process chemistry circles. Optimization of coupling reactions involving the aminopiperidine moiety remains an active area of research, with many scientists searching for improved catalytic systems and green chemistry alternatives.

In conclusion, 2-(4-aminopiperidin-1-yl)pyridine-4-carbonitrile hydrochloride (CAS No. 1185309-64-1) represents a versatile tool for modern drug discovery. Its relevance to current research trends—from computational chemistry to biologics—ensures continued interest from both academic and industrial researchers. As the field advances toward more sophisticated therapeutic modalities, such specialized compounds will undoubtedly play increasingly important roles in innovative medicine development.